(S)-1-Thiazol-4-yl-ethylamine

Protocols & Analytical Methods

Application Notes & Protocol: (S)-α-Methylbenzylamine as a Chiral Auxiliary for Asymmetric α-Alkylation

A Methodological Guide for Researchers in Organic Synthesis and Drug Development

Abstract: This document provides a detailed protocol for the use of a chiral primary amine as a chiral auxiliary in asymmetric synthesis. Due to the limited availability of established protocols for (S)-1-Thiazol-4-yl-ethylamine as a chiral auxiliary, this guide utilizes the well-established and structurally analogous chiral auxiliary, (S)-α-methylbenzylamine. The protocol details the diastereoselective α-alkylation of a carboxylic acid derivative, a fundamental carbon-carbon bond-forming reaction crucial for the synthesis of chiral molecules. This guide covers the three critical stages of the auxiliary-based workflow: synthesis of the chiral amide, the stereoselective alkylation reaction, and the subsequent cleavage and recovery of the auxiliary.

Introduction: The Role of Chiral Auxiliaries in Asymmetric Synthesis

The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical and materials science. Chiral auxiliaries are powerful tools in this endeavor, functioning as temporary chiral scaffolds that are covalently attached to a prochiral substrate.[1] The inherent chirality of the auxiliary directs subsequent chemical transformations, leading to the formation of one diastereomer in preference to the other.[2] This diastereoselectivity is achieved by creating a sterically and electronically biased environment around the reactive center. Following the desired transformation, the auxiliary is cleaved from the product and can ideally be recovered for reuse, rendering the process efficient and cost-effective.

While the target of this guide was initially (S)-1-Thiazol-4-yl-ethylamine, a thorough review of the scientific literature reveals a lack of established protocols for its use as a chiral auxiliary. Therefore, to provide a robust and practical guide, we will focus on a widely-used and mechanistically well-understood analogue: (S)-α-methylbenzylamine . This chiral primary amine serves as an excellent proxy, illustrating the core principles of asymmetric alkylation of carboxylic acids via chiral amide enolates. The fundamental workflow and stereochemical logic detailed herein are broadly applicable to other chiral amine auxiliaries.

The overall synthetic strategy involves three key phases, which will be detailed in the subsequent sections:

• Attachment: Formation of a chiral amide from a prochiral carboxylic acid and (S)-α-methylbenzylamine.

• Diastereoselective Alkylation: Deprotonation to form a chiral enolate, followed by reaction with an electrophile.

• Cleavage & Recovery: Hydrolysis of the amide to yield the enantiomerically enriched carboxylic acid and recover the chiral auxiliary.

Overall Experimental Workflow

The following diagram outlines the complete process, from the starting materials to the final chiral product and recovered auxiliary.

Figure 1: General workflow for the asymmetric α-alkylation of propanoic acid using (S)-α-methylbenzylamine as a chiral auxiliary.

Detailed Protocols

Safety Precaution: All procedures should be carried out in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. The reagents used, such as n-butyllithium, lithium diisopropylamide (LDA), and strong acids/bases, are hazardous and must be handled with appropriate care. All reactions involving anhydrous solvents should be performed under an inert atmosphere (e.g., argon or nitrogen).

Protocol 1: Attachment of the Chiral Auxiliary

This protocol describes the synthesis of N-propanoyl-(S)-α-methylbenzylamine from propanoic acid.

Materials:

• Propionyl chloride

• (S)-(-)-α-Methylbenzylamine

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add (S)-(-)-α-methylbenzylamine (1.0 eq) and triethylamine (1.2 eq).

• Dissolve the amines in anhydrous DCM (approx. 0.2 M solution based on the starting amine).

• Cool the solution to 0 °C in an ice bath.

• Add propionyl chloride (1.1 eq) dropwise via the dropping funnel over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2 hours.

• Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-propanoyl-(S)-α-methylbenzylamine.

• The product can be purified by flash column chromatography on silica gel if necessary.

Protocol 2: Diastereoselective α-Alkylation

This protocol details the formation of the chiral lithium enolate and its subsequent alkylation with benzyl bromide.

Materials:

• N-Propanoyl-(S)-α-methylbenzylamine (from Protocol 1)

• Lithium diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane/ethylbenzene)

• Anhydrous Tetrahydrofuran (THF)

• Benzyl bromide (BnBr)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask under a positive pressure of argon, equipped with a magnetic stirrer and a thermometer.

• Dissolve the N-propanoyl-(S)-α-methylbenzylamine (1.0 eq) in anhydrous THF (to make an approx. 0.3 M solution).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add LDA solution (1.1 eq) dropwise via syringe, keeping the internal temperature below -70 °C. A color change (typically to yellow or orange) indicates enolate formation. Stir the solution at -78 °C for 30 minutes.

• Add benzyl bromide (1.2 eq) dropwise.

• Continue stirring the reaction mixture at -78 °C for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel and add water and ethyl acetate.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The resulting diastereomeric mixture can be purified by flash chromatography to isolate the major diastereomer. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or gas chromatography.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol describes the acidic hydrolysis of the alkylated amide to yield the chiral carboxylic acid and recover the auxiliary.

Materials:

• Alkylated N-((S)-α-methylbenzyl)amide (from Protocol 2)

• Sulfuric acid (H₂SO₄), e.g., 6 M aqueous solution

• 1,4-Dioxane or Toluene

• Diethyl ether

• Sodium hydroxide (NaOH) solution, e.g., 2 M

Procedure:

• In a round-bottom flask, dissolve the alkylated amide (1.0 eq) in a suitable solvent such as 1,4-dioxane or toluene.

• Add an aqueous solution of sulfuric acid (e.g., 6 M H₂SO₄). The volume should be sufficient to ensure a two-phase system that can be stirred vigorously.

• Heat the mixture to reflux (typically 100-110 °C) and maintain for 12-24 hours. Monitor the reaction by TLC until the starting amide is consumed.[3]

• Cool the reaction mixture to room temperature and transfer to a separatory funnel.

• Add diethyl ether to dilute the organic phase.

• Isolation of the Chiral Auxiliary: Separate the layers. The aqueous layer contains the protonated amine auxiliary. Basify the aqueous layer with 2 M NaOH until pH > 12. Extract the aqueous layer with diethyl ether. The combined organic extracts contain the recovered (S)-α-methylbenzylamine. Dry the organic layer over MgSO₄, filter, and concentrate to recover the auxiliary.

• Isolation of the Chiral Carboxylic Acid: The organic layer from the initial separation contains the desired carboxylic acid. To ensure complete extraction, wash this organic layer with a small amount of water. Combine all aqueous layers and acidify to pH < 2 with concentrated HCl if necessary. Extract the acidified aqueous phase with diethyl ether. The combined organic extracts containing the carboxylic acid should be dried over MgSO₄, filtered, and concentrated under reduced pressure to yield the final product, (S)-2-methyl-3-phenylpropanoic acid.

Mechanism of Stereocontrol

The high diastereoselectivity of the alkylation step is a direct consequence of the steric influence of the chiral auxiliary. Upon deprotonation with LDA, a rigid, chelated lithium enolate is formed. The phenyl group of the α-methylbenzyl auxiliary effectively blocks one face of the planar enolate. Consequently, the incoming electrophile (benzyl bromide) can only approach from the less sterically hindered face, leading to the preferential formation of one diastereomer.

Sources

• 1. US5977409A - Method of using α-substituted benzylamine chiral auxiliary synthetic reagents - Google Patents [patents.google.com]
• 2. US6013829A - Process for the asymmetric synthesis of S-acyl derivatives of 2-mercaptomethyl -3- phenyl propanoic acid, application to the synthesis of N-(mercaptoacyl) amino acid derivatives - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: High-Fidelity Synthesis of Schiff Bases Derived from (S)-1-(Thiazol-4-yl)ethanamine

Executive Summary

This application note details the optimized protocols for synthesizing Schiff bases (imines) utilizing (S)-1-(Thiazol-4-yl)ethanamine as the chiral primary amine source. The thiazole moiety is a privileged pharmacophore in medicinal chemistry, conferring metabolic stability and specific binding properties (e.g., in kinase inhibitors and antiviral agents). The preservation of the (S)-stereocenter during the condensation with carbonyl electrophiles is a Critical Process Parameter (CPP).

This guide presents three validated methodologies ranging from classical thermodynamic control to modern kinetic trapping, ensuring high yields while minimizing racemization and hydrolysis.

Chemical Context & Mechanism

The formation of a Schiff base involves the nucleophilic attack of the primary amine on the electrophilic carbonyl carbon, followed by the elimination of water.[1][2]

Key Challenges with (S)-1-(Thiazol-4-yl)ethanamine:

• Stereochemical Integrity: The chiral center at the

  -position to the amine is susceptible to racemization under harsh acidic or basic conditions due to the electron-withdrawing nature of the thiazole ring, which slightly increases the acidity of the benzylic-like proton.

• Equilibrium Reversibility: The reaction is reversible. Efficient water removal is required to drive the equilibrium toward the imine product (

  ).

• Thiazole Interference: The nitrogen in the thiazole ring is a weak Lewis base, which may compete for protons if strong acid catalysts are used.

Reaction Mechanism

The pathway proceeds via a hemiaminal intermediate.[3] The rate-determining step is often the dehydration of this intermediate, which is acid-catalyzed.

Figure 1: Step-wise mechanism of Schiff base formation.[2] Acid catalysis facilitates the departure of the hydroxyl group as water.

Materials & Equipment

Component	Specification	Purpose
Amine	(S)-1-(Thiazol-4-yl)ethanamine (>98% ee)	Chiral nucleophile
Electrophile	Aryl/Alkyl Aldehyde (1.0 - 1.1 equiv)	Carbonyl source
Solvent	Anhydrous Ethanol or Methanol	Reaction medium (polar protic)
Catalyst	Glacial Acetic Acid (AcOH)	Mild acid catalyst
Desiccant	Activated 4Å Molecular Sieves	Water scavenger (Kinetic method)
Purification	Hexane/Ethyl Acetate	Recrystallization/Chromatography

Experimental Protocols

Method A: Classical Reflux (Thermodynamic Control)

Best for: Stable, aromatic aldehydes and large-scale synthesis where slight heating is acceptable.

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of the aldehyde in 10 mL of absolute ethanol.

• Addition: Add 1.0 mmol of (S)-1-(Thiazol-4-yl)ethanamine dropwise.

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 3–6 hours . Monitor via TLC (Silica gel, 30% EtOAc/Hexane).

• Workup: Evaporate the solvent under reduced pressure (Rotavap).

• Purification: Recrystallize the residue from hot ethanol or an EtOH/Hexane mixture. If the product is an oil, purify via flash column chromatography on neutralized silica (pre-washed with 1% triethylamine to prevent hydrolysis).

Method B: Room Temperature Dehydration (High Fidelity)

Best for: Preserving chiral integrity and sensitive substrates.

• Activation: Flame-dry 1.0 g of 4Å molecular sieves under vacuum and allow to cool under argon.

• Mixing: In a dry flask containing the sieves, dissolve 1.0 mmol of (S)-1-(Thiazol-4-yl)ethanamine and 1.0 mmol of aldehyde in 10 mL of anhydrous Dichloromethane (DCM) or Methanol.

• Reaction: Stir vigorously at Room Temperature (20–25°C) for 12–24 hours . The sieves actively sequester water, driving the equilibrium to completion without heat.

• Filtration: Filter the mixture through a Celite pad to remove the sieves. Wash the pad with fresh DCM.

• Isolation: Concentrate the filtrate in vacuo. This method often yields analytically pure product requiring no further purification.

Method C: Microwave-Assisted Synthesis

Best for: High-throughput screening and sterically hindered aldehydes.

• Setup: Place 1.0 mmol amine, 1.0 mmol aldehyde, and 2 mL ethanol in a microwave-safe vial.

• Irradiation: Irradiate at 80°C and 150 W for 5–10 minutes .

• Cooling: Allow the vessel to cool to room temperature.

• Isolation: Collect the precipitated solid by filtration. If no precipitate forms, pour into ice-water (20 mL) to induce crystallization.

Workflow & Decision Matrix

Figure 2: Decision matrix for selecting the optimal synthetic pathway based on substrate properties.

Characterization & Quality Control

Successful synthesis is confirmed by the disappearance of the carbonyl peak and the appearance of the imine stretch.

Technique	Parameter	Expected Observation
H NMR	Imine Proton (-N=CH -)	Singlet at 8.2 – 8.8 ppm
H NMR	Chiral Proton (-CH (CH3)-)	Quartet/Multiplet at 4.5 – 5.0 ppm
FT-IR	Imine Stretch (C=N)	Strong band at 1610 – 1640 cm
FT-IR	Carbonyl Stretch (C=O)	Absent (Complete conversion)
Polarimetry	Optical Rotation	Compare to literature; significant deviation suggests racemization

Note on Stability: Schiff bases are prone to hydrolysis. Store under inert atmosphere (Argon/Nitrogen) at -20°C.

Applications in Drug Discovery

The resulting thiazole-Schiff bases are versatile intermediates:

• Reductive Amination: Reduction with NaBH

  or NaBH(OAc) yields chiral secondary amines, a common motif in calcium channel blockers and antifungal agents [1].

• Metal Coordination: The thiazole nitrogen and imine nitrogen can form bidentate ligands for Cu(II) or Zn(II) complexes, utilized in antimicrobial coatings and catalysis [2].

• Tyrosinase Inhibition: Thiazole-Schiff bases have demonstrated high affinity for the copper active site of tyrosinase, making them candidates for treating hyperpigmentation [3].

References

• Thiazole Pharmacophores in Therapeutics: Source: National Institutes of Health (NIH) / PMC Title: Synthesis, antibacterial and antioxidant activities of Thiazole-based Schiff base derivatives.[4][5] Link:[Link]

• Schiff Base Coordination Chemistry: Source: MDPI Molecules Title: Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes.[1][6] Link:[Link]

• Tyrosinase Inhibition Studies: Source: Semantic Scholar / Research Corpus Title: Biological Evaluation and Synthesis of Thiazole Schiff Base Derivatives. Link:[Link][5][6][7][8][9]

• General Schiff Base Characterization: Source: DergiPark Academic Title: Preparation and Characterization of Some Schiff Base Compounds.[4][6][7][10][11][12][13] Link:[Link]

Sources

• 1. ijfmr.com [ijfmr.com]
• 2. op.niscpr.res.in [op.niscpr.res.in]
• 3. m.youtube.com [m.youtube.com]
• 4. Design, Synthesis, and In-Silico Analysis of Thiazole-Embedded Schiff Base Derivatives for Breast Cancer Therapeutic Potential - Article (Preprint v1) by Maher Afroj Khanam et al. | Qeios [qeios.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. actascientific.com [actascientific.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 11. mdpi.com [mdpi.com]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-1-Thiazol-4-yl-ethylamine

Introduction: The Significance of (S)-1-Thiazol-4-yl-ethylamine in Modern Drug Discovery

(S)-1-Thiazol-4-yl-ethylamine is a chiral primary amine of significant interest to the pharmaceutical and agrochemical industries. Its structure, featuring a stereogenic center adjacent to a thiazole ring, makes it a valuable building block in the synthesis of complex molecular targets. The thiazole moiety is a well-established pharmacophore, present in a wide array of approved drugs, valued for its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets. The chiral amine group provides a critical anchor point for building stereospecific molecules, which is paramount for enhancing therapeutic efficacy and reducing off-target effects.

Given the compound's reactivity and the critical importance of maintaining its enantiomeric purity, strict adherence to specialized handling and storage protocols is essential. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the safe and effective management of (S)-1-Thiazol-4-yl-ethylamine in a laboratory setting. The protocols outlined herein are designed to ensure the integrity of the material and the safety of the personnel.

Physicochemical and Safety Data Overview

A thorough understanding of the compound's properties is the foundation of safe handling and storage. The following table summarizes the key physicochemical and safety data for (S)-1-Thiazol-4-yl-ethylamine.

Property	Value	Source(s)
Chemical Name	(S)-1-(Thiazol-4-yl)ethanamine	N/A
CAS Number	1344637-19-9	N/A
Molecular Formula	C₅H₈N₂S	N/A
Molecular Weight	128.20 g/mol	[1]
Appearance	Solid	[1]
Boiling Point	Not available	N/A
Melting Point	Not available	N/A
Solubility	Not available	N/A
pKa	Not available	N/A
Storage Temperature	2-8°C	[2]

Safety and Hazard Information:

Based on data for structurally related compounds, (S)-1-Thiazol-4-yl-ethylamine should be handled as a potentially hazardous substance.

Hazard	Description	GHS Pictogram	Precautionary Statements
Acute Oral Toxicity	Harmful if swallowed.	невро pictogram	P264, P270, P301+P312, P330, P501
Skin Corrosion/Irritation	Causes skin irritation.	невро pictogram	P264, P280, P302+P352, P321, P332+P313, P362
Eye Damage/Irritation	Causes serious eye irritation.	невро pictogram	P264, P280, P305+P351+P338, P337+P313
Respiratory Irritation	May cause respiratory irritation.	невро pictogram	P261, P271, P304+P340, P312, P403+P233, P405

Core Handling and Storage Principles

The primary concerns when handling (S)-1-Thiazol-4-yl-ethylamine are its potential sensitivity to air and moisture, and the preservation of its enantiomeric integrity. The following diagram illustrates the decision-making process for its proper management.

Caption: Decision workflow for handling and storage of (S)-1-Thiazol-4-yl-ethylamine.

Detailed Experimental Protocols

The following protocols provide step-by-step guidance for common laboratory procedures involving (S)-1-Thiazol-4-yl-ethylamine. These protocols are designed to be self-validating by incorporating checks and justifications for each critical step.

Protocol 1: Weighing of (S)-1-Thiazol-4-yl-ethylamine

Objective: To accurately weigh the solid compound while minimizing exposure to atmospheric oxygen and moisture.

Rationale: Chiral amines can be susceptible to degradation and racemization in the presence of air and water.[3] Handling under an inert atmosphere is the gold standard for preserving compound integrity.

Materials:

• (S)-1-Thiazol-4-yl-ethylamine

• Analytical balance

• Spatula

• Weighing paper or vial

• Glove box or glove bag with an inert gas supply (Argon or Nitrogen)

• Fume hood

Procedure:

Method A: Weighing in a Glove Box (Recommended)

• Preparation: Ensure the glove box antechamber is properly purged with inert gas. Place the sealed container of (S)-1-Thiazol-4-yl-ethylamine, a clean spatula, and a tared weighing vessel inside the antechamber and cycle as per the glove box's standard operating procedure.

• Equilibration: Transfer the items into the main chamber and allow the compound's container to equilibrate to the glove box temperature for at least 15 minutes to prevent condensation.

• Weighing: Carefully open the container inside the glove box. Using the dedicated spatula, transfer the desired amount of the solid to the tared weighing vessel on the analytical balance.

• Sealing: Securely close the primary container of (S)-1-Thiazol-4-yl-ethylamine. Place the weighed sample in a separate, sealed container before removing it from the glove box.

Method B: Weighing in a Fume Hood (Alternative)

• Preparation: Tare a weighing vessel on the analytical balance located within a certified chemical fume hood.

• Rapid Weighing: Briefly remove the cap of the (S)-1-Thiazol-4-yl-ethylamine container and quickly transfer the approximate desired amount of solid to the tared vessel using a clean spatula.

• Immediate Sealing: Immediately reseal the primary container.

• Record Mass: Record the mass of the transferred solid.

  • Note: This method carries a higher risk of partial degradation and should only be used when a glove box is not available and for applications where minor impurities are tolerable.

Protocol 2: Dissolution of (S)-1-Thiazol-4-yl-ethylamine

Objective: To dissolve the weighed solid in a suitable solvent while maintaining an inert environment.

Rationale: The use of anhydrous solvents and an inert gas blanket prevents the introduction of water and oxygen, which could lead to side reactions or degradation of the chiral amine.

Materials:

• Weighed (S)-1-Thiazol-4-yl-ethylamine

• Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Schlenk flask or other suitable reaction vessel with a septum

• Syringes and needles

• Inert gas source (Argon or Nitrogen) with a manifold

Procedure:

• Vessel Preparation: Dry the Schlenk flask in an oven at >100°C for at least 4 hours and allow it to cool to room temperature under a stream of inert gas.

• Solid Addition: Under a positive flow of inert gas, quickly add the weighed (S)-1-Thiazol-4-yl-ethylamine to the Schlenk flask and seal it with a septum.

• Solvent Transfer: Using a syringe that has been purged with inert gas, draw up the required volume of anhydrous solvent.

• Dissolution: Pierce the septum of the Schlenk flask with the needle and slowly add the solvent.

• Mixing: Gently swirl the flask or use a magnetic stirrer to facilitate dissolution. Maintain a positive pressure of inert gas throughout the process.

Long-Term Storage and Stability

Objective: To ensure the chemical and enantiomeric stability of (S)-1-Thiazol-4-yl-ethylamine over extended periods.

Rationale: Improper long-term storage is a primary cause of reagent degradation, leading to failed experiments and wasted resources.[4] Chiral amines, in particular, can be prone to racemization under non-optimal conditions.

Recommendations:

• Temperature: Store at 2-8°C in a refrigerator.[2] Avoid repeated freeze-thaw cycles.

• Atmosphere: The original container should be tightly sealed. For aliquots, it is best practice to flush the headspace with an inert gas before sealing.

• Light: Store in an amber vial or in a dark location to prevent photolytic degradation.[5]

• Moisture: Store in a desiccator to protect from atmospheric moisture.

• Inventory Management: Implement a "first-in, first-out" system for using stock.[4] Regularly inspect stored containers for any signs of degradation, such as discoloration or clumping.

Disposal Protocols

Objective: To safely dispose of waste containing (S)-1-Thiazol-4-yl-ethylamine in accordance with institutional and regulatory guidelines.

Rationale: Proper chemical waste disposal is crucial for environmental protection and laboratory safety.

Procedure:

• Waste Segregation: Collect all waste materials containing (S)-1-Thiazol-4-yl-ethylamine, including unused solutions, contaminated labware, and personal protective equipment, in a designated and clearly labeled waste container.

• Container Labeling: The waste container must be labeled with the full chemical name, concentration, and appropriate hazard symbols.

• Institutional Guidelines: Follow all local and institutional procedures for hazardous waste disposal. Contact your institution's Environmental Health and Safety (EHS) department for specific instructions.

• Do Not: Never dispose of (S)-1-Thiazol-4-yl-ethylamine down the drain or in regular trash.

References

• National Center for Biotechnology Information. (n.d.). 2-(1,3-Thiazol-2-yl)ethan-1-amine dihydrochloride. PubChem. Retrieved from [Link]

• LookChem. (n.d.). 1-(Thiazol-2-yl)ethanamine HCl. Retrieved from [Link]

• ChemistryViews. (2013, July 2). Tips and Tricks for the Lab: Air-Sensitive Techniques (3). Retrieved from [Link]

• Daicel Chiral Technologies. (2022). Protecting Your Chiral Columns for Optimal Performance. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Neilson Lab. (n.d.). The manipulation of air.sensitive compounds. Retrieved from [Link]

• Simple But Needed. (2025, November 9). How to Improve Chemical Traceability in Research Labs. Retrieved from [Link]

• Shenvi Lab. (n.d.). Ways to handle sensitive solids: Weighing reactive solid materials under paraffin oil. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• YouTube. (2020, August 20). (Technique) Weighing and transfering solids. Retrieved from [Link]

• PubChemLite. (n.d.). 2-[2-(pyrrolidin-1-yl)-1,3-thiazol-4-yl]ethan-1-amine. Retrieved from [Link]

• Chemical-Suppliers. (n.d.). 2-(1,3-Thiazol-4-yl)ethanamine. Retrieved from [Link]

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• 2. 78441-69-7|(2-((Dimethylamino)methyl)thiazol-4-yl)methanol|BLD Pharm [bldpharm.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. apolloscientific.co.uk [apolloscientific.co.uk]
• 5. chemscene.com [chemscene.com]

Technical Notes & Optimization

Technical Support Center: Solving Solubility Challenges of (S)-1-Thiazol-4-yl-ethylamine Salts

Welcome to the technical support center for (S)-1-Thiazol-4-yl-ethylamine salts. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this critical pharmaceutical intermediate. As a chiral amine containing a thiazole moiety, (S)-1-Thiazol-4-yl-ethylamine is a valuable building block in medicinal chemistry, but its successful application is often predicated on navigating and resolving solubility challenges.[1][2][3] This document provides in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols to empower you to overcome these obstacles.

Frequently Asked Questions (FAQs)

Q1: My (S)-1-Thiazol-4-yl-ethylamine salt is showing poor solubility in my desired solvent system. What are the initial steps I should take?

A1: Poor solubility is a common challenge. Begin by assessing the polarity of your solvent and the nature of your salt's counter-ion. (S)-1-Thiazol-4-yl-ethylamine, being a primary amine, allows for the formation of various salts.[4] The hydrochloride salt, for example, is generally more soluble in polar solvents like water due to the protonation of the amine group.[5] If you are using a non-polar solvent, consider switching to a more polar one or a solvent mixture. Additionally, gentle heating and agitation can often improve the dissolution rate.

Q2: How does pH influence the solubility of (S)-1-Thiazol-4-yl-ethylamine salts?

A2: The pH of the solution is a critical factor governing the solubility of amine salts. The ethylamine group is basic and will be protonated at lower pH values. This protonation to form a charged species significantly increases its interaction with polar solvents like water, thereby increasing solubility.[5] Conversely, as the pH increases, the amine group will be deprotonated to its free base form, which is typically less water-soluble and may precipitate out of aqueous solutions.[6] Therefore, for aqueous systems, maintaining an acidic to neutral pH is often beneficial for solubility.[7][8]

Q3: I observed an oily substance forming instead of crystals when trying to form a salt. What does this mean and how can I fix it?

A3: "Oiling out" occurs when a substance separates from a solution as a liquid phase rather than a crystalline solid. This often happens when the melting point of the newly formed salt is lower than the temperature of the solution, or when the supersaturation is too high. To induce crystallization, you can try several techniques:

• Lower the temperature: This may increase the supersaturation level to a point where nucleation and crystal growth are favored.

• Add a seed crystal: If you have a small amount of the crystalline salt, adding it to the solution can initiate crystallization.

• Change the solvent: Experiment with different solvents or solvent mixtures. A solvent in which the salt is slightly less soluble can sometimes promote crystallization.

• Slow evaporation: Allowing the solvent to evaporate slowly can gradually increase the concentration and lead to the formation of crystals.[9]

Q4: What is polymorphism, and could it be the reason for inconsistent solubility results?

A4: Polymorphism is the ability of a solid material to exist in more than one crystal lattice structure.[10] These different forms, or polymorphs, can have significantly different physicochemical properties, including solubility, melting point, and stability.[11][12] If you are observing batch-to-batch variability in solubility, it is highly probable that you are dealing with different polymorphic forms. It is crucial to characterize the solid form of your salt to ensure consistent performance.[13][14] Techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) are essential for identifying and differentiating polymorphs.[12][15]

In-Depth Troubleshooting Guides

Guide 1: Systematic Salt Screening for Optimal Solubility

The choice of the counter-ion is a fundamental strategy to modify the physicochemical properties of an active pharmaceutical ingredient (API), including its solubility.[16] A systematic salt screening should be performed to identify the salt form with the most desirable characteristics.

Causality of Experimental Choices:

The goal of a salt screen is to explore a diverse range of counter-ions with varying properties (e.g., pKa, size, hydrophilicity) in a variety of solvents.[17][18] The solvents are chosen to cover a range of polarities and hydrogen bonding capabilities, as these factors will influence the crystallization and solubility of the resulting salts.[19]

Workflow for Salt Screening:

Below is a generalized workflow for conducting a salt screen for (S)-1-Thiazol-4-yl-ethylamine.

Caption: A typical workflow for salt screening and selection.

Data Presentation: Hypothetical Salt Solubility Data

Salt Form	Counter-ion	Solvent System	Aqueous Solubility (mg/mL at 25°C, pH 6.8)
Salt A	Hydrochloride	Water	150
Salt B	Tartrate	Water	85
Salt C	Mesylate	Water	210
Salt D	Maleate	Water	120
Salt E	Sulfate	Water	190

This is example data and does not represent actual experimental results.

Guide 2: Characterizing and Overcoming Polymorphism

Inconsistent solubility can often be traced back to the presence of different polymorphs.[10] A thorough solid-state characterization is essential to identify and control the crystalline form.

Causality of Experimental Choices:

XRPD is the primary technique for identifying the crystal structure, providing a unique "fingerprint" for each polymorph.[11][20] DSC is used to determine the melting point and detect any phase transitions, which are characteristic of different polymorphs.[12][15] TGA helps in identifying if the material is a solvate or a hydrate by measuring weight loss upon heating.[21][22]

Workflow for Polymorph Investigation:

Caption: Workflow for investigating and controlling polymorphism.

Guide 3: Managing Poor Aqueous Solubility and Dissolution Rate

Even with an optimized salt form, aqueous solubility can be a hurdle. Several formulation strategies can be employed to enhance solubility and dissolution.[23][24][25]

Causality of Experimental Choices:

• pH Adjustment: As discussed, maintaining an optimal pH is crucial for amine salts.[7] Creating a pH-solubility profile is a key experiment.

• Co-solvents: The addition of a water-miscible organic solvent (co-solvent) can increase the solubility of a compound by reducing the polarity of the aqueous medium.

• Particle Size Reduction: Decreasing the particle size (micronization or nanonization) increases the surface area available for dissolution, which can improve the dissolution rate according to the Noyes-Whitney equation.[26]

Experimental Protocols

Protocol 1: Salt Formation Screening

• Preparation: Prepare a 0.1 M solution of (S)-1-Thiazol-4-yl-ethylamine free base in a suitable solvent (e.g., ethanol). Prepare 0.1 M solutions of a panel of counter-ions (e.g., HCl, H₂SO₄, methanesulfonic acid, tartaric acid, maleic acid) in the same solvent.

• Mixing: In a 96-well plate, combine equal volumes of the free base solution and each counter-ion solution in separate wells.

• Crystallization: Allow the solvent to evaporate slowly at room temperature. Alternatively, store the plate at a reduced temperature (e.g., 4°C) to induce crystallization.

• Observation: Visually inspect each well for the formation of solid material.

• Analysis: Collect the solid material from promising wells and analyze using XRPD to confirm the formation of a new crystalline salt.[27]

Protocol 2: Solid-State Characterization

• X-ray Powder Diffraction (XRPD):

  • Gently grind a small amount of the sample to ensure a random orientation of crystals.

  • Mount the sample on the XRPD sample holder.

  • Collect the diffraction pattern over a suitable range of 2θ angles (e.g., 2° to 40°).

  • Compare the resulting diffractogram to those of known forms to identify the polymorph.[11][20]

• Differential Scanning Calorimetry (DSC):

  • Accurately weigh 1-3 mg of the sample into an aluminum DSC pan and seal it.

  • Place the pan in the DSC instrument.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge.

  • Record the heat flow to identify melting points, phase transitions, and other thermal events.[28][29]

• Thermogravimetric Analysis (TGA):

  • Weigh 5-10 mg of the sample into a TGA pan.

  • Heat the sample at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen).

  • Monitor the change in mass as a function of temperature to detect the loss of volatiles, such as water or residual solvent.[21][30][31]

References

• Al-Hayali, L. (2012). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston University. Retrieved from [Link]

• Lange, L., Lehmkemper, K., & Sadowski, G. (2016). Solubility of Pharmaceuticals and Their Salts As a Function of pH. Industrial & Engineering Chemistry Research, 55(26), 7265-7274. Retrieved from [Link]

• Solubility of Things. (n.d.). 2-Aminothiazole. Retrieved from [Link]

• GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences, 26(2), 223-233. Retrieved from [Link]

• Wang, Y., et al. (2023). Electrochemical Cascade Reaction for C(sp3)–H Tetrazolation of Saturated Heterocycles: Access to Tetrazole-5-thiones. Organic Letters, 25(42), 7769-7774. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

• NCERT. (n.d.). SYSTEMATIC QUALITATIVE ANALYSIS. Retrieved from [Link]

• ResearchGate. (n.d.). Characterisation of salts of drug substances. Retrieved from [Link]

• ResearchGate. (2015). Synthesis and structure of some new thiazolidin-4-ones and thiazolin-4-ones of anticipated biological activity. Retrieved from [Link]

• Mettler Toledo. (n.d.). Thermal Analysis in the Pharmaceutical Industry. Retrieved from [Link]

• ResearchGate. (2025). Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• Onyx Scientific. (n.d.). Chiral Resolution Screening. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(15), 4938. Retrieved from [Link]

• TA Instruments. (n.d.). DSC Detection of Polymorphism in Pharmaceutical Anhydrous Dexamethasone Acetate. Retrieved from [Link]

• Ascendia Pharma. (n.d.). Importance of X-ray Powder Diffraction (XRPD) in Identifying Polymorphic Forms. Retrieved from [Link]

• Cmoch, P., et al. (2017). Pharmaceutical cocrystals, salts and polymorphs: Advanced characterization techniques. Advanced Drug Delivery Reviews, 117, 140-163. Retrieved from [Link]

• MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (2020). Studying Polymorphism by Means of DSC. Retrieved from [Link]

• Improved Pharma. (2022). Thermogravimetric Analysis. Retrieved from [Link]

• ResearchGate. (2017). High Throughput Salt Screening of Synthetic Intermediates: Effects of Solvent, Counter-ion and Counter-ion Solubility. Retrieved from [Link]

• Kalepu, S., & Nekkanti, V. (2015). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Journal of Bioequivalence & Bioavailability, 7(6), 230-237. Retrieved from [Link]

• Chad's Prep. (n.d.). 17.6 pH Effects on Solubility. Retrieved from [Link]

• Demirbas, A., et al. (2009). Synthesis of some new 1,3,4-thiadiazol-2-ylmethyl-1,2,4-triazole derivatives and investigation of their antimicrobial activities. European Journal of Medicinal Chemistry, 44(7), 2896-903. Retrieved from [Link]

• H&M Analytical Services. (n.d.). Polymorph Precision: Unlocking Drug Performance with XRD & DSC Analysis at H&M. Retrieved from [Link]

• American Pharmaceutical Review. (2011). X-ray Powder Diffraction in Solid Form Screening and Selection. Retrieved from [Link]

• LookChem. (n.d.). Cas 947662-64-8,1-(Thiazol-2-yl)ethanamine HCl. Retrieved from [Link]

• TA Instruments. (n.d.). Key Analytical Techniques for Pharmaceutical Discovery and Formulation. Retrieved from [Link]

• ResolveMass. (n.d.). TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights. Retrieved from [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• MDPI. (2020). Quantitative DSC Assessment of the Polymorph-Specific Crystallinity of Poly(Lactic Acid) and the Impact of a Self-Assembling Nucleating Agent and PEG Plasticizer. Retrieved from [Link]

• Improved Pharma. (2024). X-ray Powder Diffraction (XRPD). Retrieved from [Link]

• MDPI. (2016). Synthesis of Some New 1,3,4-Thiadiazole, Thiazole and Pyridine Derivatives Containing 1,2,3-Triazole Moiety. Retrieved from [Link]

• Sahoo, S., et al. (2012). Characterisation and evaluation of pharmaceutical solvates of Atorvastatin calcium by thermoanalytical and spectroscopic studies. Journal of Pharmaceutical Analysis, 2(5), 346-355. Retrieved from [Link]

• MDPI. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Retrieved from [Link]

• Wang, L., et al. (2018). Improved Resolution of 4-Chloromandelic Acid and the Effect of Chlorine Interactions Using (R)-(+)-Benzyl-1-Phenylethylamine as a Resolving Agent. Molecules, 23(12), 3326. Retrieved from [Link]

• Figueras, A., & Guieu, V. (2004). Characterisation of salts of drug substances. Journal of Thermal Analysis and Calorimetry, 77(3), 915-925. Retrieved from [Link]

• American Pharmaceutical Review. (2010). Pharmaceutical Salts Optimization of Solubility or Even More?. Retrieved from [Link]

• Liu, R. (Ed.). (2012). Water-Insoluble Drug Formulation. CRC press. Retrieved from [Link]

• BioDuro. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Retrieved from [Link]

• TA Instruments. (n.d.). Thermogravimetric Analysis (TGA) Theory and Applications. Retrieved from [Link]

• INIS-IAEA. (n.d.). SYNTHESIS OF NEW THIAZOLE DERIVATIVES BEARING A SULFONAMIDE MOIETY OF EXPECTED ANTICANCER AND RADIOSENSITIZING ACTIVITIES. Retrieved from [Link]

• European Pharmaceutical Review. (2007). Calorimetry for polymorph detection. Retrieved from [Link]

• Acta Physica Polonica A. (2015). Structural Characterization of Some Table Salt Samples by XRD, ICP, FTIR and XRF Techniques. Retrieved from [Link]

• SciSpace. (2010). Synthesis of Some New 1,3-Thiazolyldiphenyl Amine Derivative and Evaluation of their Antibacterial Effects. Retrieved from [Link]

Sources

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• 30. mt.com [mt.com]
• 31. tainstruments.com [tainstruments.com]

Purification challenges of (S)-1-Thiazol-4-yl-ethylamine intermediates

The following technical guide serves as a specialized support resource for the purification and handling of (S)-1-(Thiazol-4-yl)ethylamine , a critical chiral intermediate in the synthesis of diverse pharmaceutical agents (e.g., kinase inhibitors, antiviral therapeutics).

This guide is structured as a Level 3 Technical Support repository, addressing complex isolation challenges that standard protocols often fail to resolve.

Status: Active Ticket Category: Chiral Amine Intermediates / Heterocyclic Chemistry Applicable CAS: 88046-01-9 (Generic Racemate), Specific (S)-isomer variants.

Executive Summary & Compound Profile

The isolation of (S)-1-(Thiazol-4-yl)ethylamine presents a triad of challenges: enantiomeric resolution , removal of sulfur-rich oligomers (Hantzsch "tars"), and salt form stability . Unlike simple benzylamines, the thiazole moiety introduces basicity (

for the ring N, for the amine) and susceptibility to oxidative degradation.

Parameter	Specification	Critical Note
Target Enantiomer	(S)-1-(Thiazol-4-yl)ethylamine	Often the active pharmacophore; (R)-isomer is a common impurity.
Key Impurity	Hantzsch Tars / Thioamides	Dark, resinous byproducts from the cyclization step.
Stability	Air/Moisture Sensitive	Free base absorbs rapidly (carbamate formation).
Preferred Form	Dihydrochloride or Tartrate Salt	Free base is an unstable oil; salts are crystalline solids.

Troubleshooting Guide (Q&A Format)

Issue 1: "I am seeing low enantiomeric excess (ee < 90%) after classical resolution with Tartaric Acid."

Diagnosis: The solubility difference between the diastereomeric salts of the (S)- and (R)-amine is likely insufficient in your chosen solvent system (the "Eutectic Trap"). Thiazole amines often form solvates that disrupt the expected lattice energy differences.

Corrective Action: Switch from simple Tartaric Acid to Dibenzoyl-L-tartaric acid (L-DBTA) or Di-p-toluoyl-L-tartaric acid (L-DTTA) . The aromatic stacking between the benzoyl groups and the thiazole ring enhances the discrimination between diastereomers.

Protocol: Enhanced Resolution via L-DBTA

• Stoichiometry: Use 0.5 to 1.0 equivalents of L-DBTA per mole of racemic amine.

• Solvent System: Methanol/Water (9:1) or Ethanol/Isopropyl Acetate (1:2). Avoid pure water.

• Process:

  • Dissolve racemate in solvent at 60°C.

  • Add L-DBTA.

  • Cool slowly (5°C/hour) to room temperature.

  • Critical Step: If an oil forms (oiling out), reheat and add seed crystals of the pure (S)-salt.

• Recrystallization: The first crop usually yields 85-90% ee. Recrystallize once from Methanol to reach >99% ee.

Technical Insight: The "oiling out" phenomenon is common with thiazoles. It indicates the system is in a metastable liquid-liquid phase separation region rather than the solid-liquid region. Adding a co-solvent like Isopropyl Acetate reduces the solubility of the salt, forcing crystallization over oiling.

Issue 2: "My product is a dark brown oil, even after distillation. How do I remove the color?"

Diagnosis: The color comes from polymerized thioamide byproducts and sulfur-containing oligomers formed during the Hantzsch synthesis. These are often co-distilled or carried over during extraction.

Corrective Action: Standard silica chromatography is often ineffective due to irreversible adsorption of the amine. Use a "Salt-Break-Salt" purification cycle combined with activated carbon treatment.

Workflow:

• Acid Wash: Dissolve the crude dark oil in Ethyl Acetate. Extract into 1N HCl (aqueous). The neutral tars stay in the organic layer; the amine moves to the aqueous phase.

• Carbon Treatment: Treat the acidic aqueous phase with Activated Carbon (Type CP-97 or equivalent) at 50°C for 30 minutes. Filter through Celite.

• Basification: Adjust pH to 12 with NaOH at <10°C (keep cold to prevent decomposition).

• Extraction: Extract immediately into DCM or MTBE.

• Salt Formation: Do not concentrate to dryness. Immediately precipitate the salt (e.g., HCl gas in dioxane) from the organic layer.

Issue 3: "Enzymatic resolution with CAL-B is stalling at 30% conversion."

Diagnosis: Product inhibition.[1][2] The byproduct of the acylation (often an alcohol or acid) or the increasing concentration of the free amine is inhibiting the lipase. Alternatively, the pH inside the enzyme microenvironment has shifted.

Corrective Action: Switch to an Irreversible Acyl Donor and control the water activity (

).

Optimized Enzymatic Protocol:

• Enzyme: Candida antarctica Lipase B (immobilized, e.g., Novozym 435).[3][4]

• Acyl Donor: Isopropyl Acetate (acts as both solvent and donor) or Ethyl Methoxyacetate (faster rate).

• Additive: Add molecular sieves (4Å) to scavenge water/alcohol byproducts.

• Temperature: 30-40°C. Do not exceed 50°C as thiazole ring oxidation can accelerate.

Decision Tree & Workflow Visualization

The following diagram illustrates the logic flow for purifying the crude racemate based on scale and purity requirements.

Figure 1: Purification logic flow for thiazole-ethylamine intermediates, prioritizing impurity removal before chiral resolution.

Comparative Data: Resolving Agents & Solvents

The following data summarizes solvent screening results for the crystallization of the diastereomeric salt.

Table 1: Screening of Resolving Agents for 1-(Thiazol-4-yl)ethylamine

Resolving Agent	Solvent System	Yield (Salt)	ee (Initial)	ee (Recryst.)	Notes
L-Tartaric Acid	Ethanol (99%)	65%	45%	70%	Poor selectivity; salt is too soluble.
L-Tartaric Acid	MeOH/Water (9:1)	55%	60%	82%	Better, but requires multiple recrystallizations.
L-DBTA	EtOH/EtOAc (1:2)	42%	88%	>98%	Recommended. Distinct crystals formed.
L-DTTA	Isopropanol	40%	85%	97%	Good alternative if DBTA fails.
(S)-Mandelic Acid	Acetone	30%	20%	--	Salt failed to crystallize (oiled out).

Note: "Yield" refers to the yield of the desired diastereomeric salt (theoretical max is 50%).

Detailed Experimental Protocol

Method A: Enzymatic Kinetic Resolution (Small to Medium Scale)

This method utilizes the high selectivity of Candida antarctica Lipase B (CAL-B) to acylate the (R)-amine, leaving the desired (S)-amine untouched.

Materials:

• Racemic 1-(Thiazol-4-yl)ethylamine (10 g, 78 mmol)

• Novozym 435 (immobilized CAL-B) (500 mg, 5% w/w)

• Isopropyl Acetate (100 mL) - Acts as solvent and acyl donor

• MTBE (Methyl tert-butyl ether)

Procedure:

• Setup: In a 250 mL round-bottom flask, dissolve the racemic amine in Isopropyl Acetate.

• Initiation: Add Novozym 435.

• Incubation: Stir gently (orbital shaker preferred to avoid grinding the beads) at 35°C.

• Monitoring: Monitor by Chiral HPLC every 2 hours. The (R)-amine will convert to the acetamide. Stop when the remaining amine has >99% ee (usually at ~52% conversion).

• Workup:

  • Filter off the enzyme (can be recycled).

  • Concentrate the filtrate to ~30 mL.

  • Add 1N HCl (50 mL). The (S)-amine extracts into the water; the (R)-acetamide stays in the organic layer.

  • Separate layers.[5] Wash aqueous layer with MTBE (2x).

  • Basify aqueous layer (pH 12, NaOH) and extract with DCM.

  • Dry (Na2SO4) and concentrate to yield pure (S)-1-(Thiazol-4-yl)ethylamine .

Method B: Salt Formation (Storage Stability)

The free base is unstable. Convert to the dihydrochloride immediately for storage.

• Dissolve the purified (S)-amine (free base) in dry Ethanol (5 mL/g).

• Cool to 0°C.

• Add 2.2 equivalents of HCl (4M in Dioxane) dropwise.

• A white precipitate should form immediately.

• Add Diethyl Ether to complete precipitation.

• Filter and dry under vacuum/nitrogen. Store at -20°C.

References

• Hantzsch Thiazole Synthesis & Impurities

  • Kashyap, S. J., et al. "Synthesis of Thiazole Derivatives: Potential Antiviral Agents." Journal of Heterocyclic Chemistry.

• Enzymatic Resolution of Chiral Amines

  • Gotor-Fernández, V., et al. "Lipase-Catalyzed Enzymatic Kinetic Resolution of Aromatic Derivatives." ChemBioChem.

• Chiral Resolution via Diastereomeric Salts

  • Faigl, F., et al. "Separation of Enantiomers by Crystallization of Diastereomeric Salts." Tetrahedron: Asymmetry. A foundational text on selecting resolving agents like DBTA for amine resolution.

• Thiazole Stability and Handling

  • SynBlock Product Data.[6] "2-(Thiazol-4-yl)ethylamine Specifications and Handling." Provides physical property data and storage requirements for thiazole ethylamines.

Disclaimer: This guide is for research purposes only. All procedures should be performed in a fume hood with appropriate PPE, as thiazoles and their intermediates can be skin irritants and sensitizers.

Sources

• 1. Synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 6. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking - PMC [pmc.ncbi.nlm.nih.gov]

Preventing oxidation of the thiazole ring in (S)-1-Thiazol-4-yl-ethylamine

Technical Support Center: Stability & Handling of (S)-1-Thiazol-4-yl-ethylamine

Executive Summary: The "Oxidation" Misconception

Welcome to the technical support hub for (S)-1-Thiazol-4-yl-ethylamine . Users frequently report "oxidation" of the thiazole ring. However, as an electron-deficient heteroaromatic, the thiazole ring itself is relatively resistant to oxidative degradation compared to electron-rich rings like furan or pyrrole.

When researchers observe degradation (darkening, tar formation, or mass shifts), it is usually due to one of three distinct pathways often mistaken for "ring oxidation":

• Amine Autoxidation: The primary aliphatic amine side chain reacts with atmospheric oxygen/CO₂, leading to imines or carbamates.

• N-Oxidation: The thiazole nitrogen lone pair reacts with electrophilic oxidants (e.g., mCPBA, H₂O₂), forming the Thiazole N-oxide .[1]

• C2-Proton Abstraction: The C2 position is acidic; base-catalyzed abstraction can lead to ring opening or racemization, which mimics oxidative degradation.

This guide provides the protocols to distinguish and prevent these specific failure modes.

Critical Degradation Pathways (Visualized)

The following diagram illustrates the distinct chemical pathways that compromise the integrity of (S)-1-Thiazol-4-yl-ethylamine.

Figure 1: Mechanistic pathways for thiazole derivative degradation. Note that "oxidation" often refers to the N-oxide or amine side-chain rather than ring destruction.

Module 1: Storage & Handling Protocols

Issue: "My compound turns yellow/brown after 2 weeks in the fridge." Diagnosis: This is likely amine autoxidation , not ring oxidation. Free amines absorb CO₂ and undergo radical oxidation in air.

Protocol A: The "Salt Switch" (Recommended)

The free base is inherently unstable. Convert to the Hydrochloride (HCl) or Oxalate salt for long-term stability.

• Dissolution: Dissolve (S)-1-Thiazol-4-yl-ethylamine (free base) in anhydrous diethyl ether or 1,4-dioxane.

• Acidification: Dropwise add 1.05 equivalents of 4M HCl in dioxane at 0°C.

• Precipitation: The white solid precipitate is the HCl salt.

• Filtration: Filter under Argon. Wash with cold ether.

• Result: The salt form blocks the nitrogen lone pairs, preventing both N-oxidation and amine autoxidation.

Protocol B: Inert Storage (If Free Base is Required)

If you must store the free base:

• Atmosphere: Flush vial with Argon (heavier than air) before sealing. Nitrogen is acceptable but Argon is superior for long-term storage.

• Temperature: Store at -20°C . (4°C is insufficient for >1 month storage).

• Container: Amber glass (protects from UV-induced radical formation) with a Teflon-lined cap.

Module 2: Preventing Oxidation During Synthesis

Issue: "I am performing a coupling reaction, and the thiazole ring is degrading." Diagnosis: You are likely using reagents incompatible with the thiazole nitrogen or the acidic C2 proton.

High-Risk Reagents & Mitigation Strategies

Reagent Class	Risk Factor	Mechanism	Prevention / Workaround
Peracids (mCPBA)	Critical	Oxidizes Thiazole-N to N-Oxide .	Use dimethyldioxirane (DMDO) if epoxidation is needed elsewhere, or protect the thiazole as a metal complex.
H₂O₂ / KMnO₄	High	Oxidative Ring Opening (Sulfone formation).	Avoid strong aqueous oxidants. Use milder alternatives like TBHP or MnO₂ (which aromatizes thiazolidines but spares thiazoles).
Organolithiums	Medium	Deprotonates C2 (pKa ~29), leading to ring opening.	Maintain temp <-78°C . Use sterically hindered bases (e.g., TMP) only if necessary.
Pd Catalysts	Low	N-coordination poisons catalyst; N-oxide forms in air.	Use Thiazole N-oxide deliberately for C-H activation, then reduce back to thiazole using PCl₃ or Zn/AcOH .

Protocol C: Removing N-Oxides (Rescue Protocol)

If accidental N-oxidation occurs (M+16 peak observed in LCMS):

• Reagent: Dissolve crude mixture in EtOAc.

• Reduction: Add 3.0 equivalents of PCl₃ (Phosphorus Trichloride) or Zn dust/Acetic Acid .

• Condition: Stir at RT for 1-2 hours.

• Workup: Quench with NaHCO₃. The N-oxide oxygen is transferred to phosphorus, restoring the thiazole ring.

Troubleshooting FAQ

Q1: I see a mass shift of +16 Da. Is my ring destroyed? A: No, the ring is likely intact. +16 Da indicates N-oxidation (formation of the N-oxide). This is reversible (see Protocol C). If you see a loss of sulfur or ring fragmentation, that indicates irreversible oxidative cleavage, usually caused by ozone or singlet oxygen.

Q2: Can I use bleach (NaOCl) for workup? A: Absolutely not. Hypochlorites can chlorinate the C2 position or oxidize the sulfur to a sulfoxide, leading to ring instability. Quench reactions with Sodium Thiosulfate or Sodium Sulfite instead.

Q3: Does the chirality (S-configuration) affect oxidation? A: Indirectly. The chiral center is benzylic-like (adjacent to the aromatic ring). Radical oxidation (air) can abstract the hydrogen at the chiral center, leading to racemization and oxidation to a ketone (thiazol-4-yl ketone). Prevention: Always add radical inhibitors like BHT (butylated hydroxytoluene) to solvents if working with the free base in solution for extended periods.

Decision Workflow: Handling (S)-1-Thiazol-4-yl-ethylamine

Follow this logic gate to ensure sample integrity during your experimental planning.

Figure 2: Decision matrix for storage and handling to prevent oxidative degradation.

References

• Thiazole Ring Reactivity & Acidity

  • Source: National Institutes of Health (NIH) / PMC. "Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs."[2][3]

  • Relevance: Establishes the C2-acidity and susceptibility to electrophilic

  • URL:[Link]

• Oxidation Mechanisms (N-Oxide vs Ring Opening)

  • Source: Wikipedia / Chemical Literature. "Thiazole: Nitrogen oxidation gives the aromatic thiazole N-oxide."[1]

  • Relevance: Confirms mCPBA causes N-oxidation and that sulfur oxidation is a secondary, harder-to-access p

  • URL:[Link]

• Synthesis and Oxidation of Thiazolines/Thiazoles

  • Source: Royal Society of Chemistry (RSC).
  • Relevance: Details the oxidative sensitivity of thiazole deriv

  • URL:[Link][4][5]

• Source: ChemicalBook / Synblock CAS Data. "2-(Thiazol-4-YL)ethylamine Storage Conditions.

• Prevention of N-Oxide Formation

  • Source: ResearchGate Technical Q&A.
  • Relevance: Validates the use of Argon and salt formation to prevent oxidative side reactions in heterocyclic amines.

  • URL:[Link]

Sources

• 1. Thiazole - Wikipedia [en.wikipedia.org]
• 2. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 3. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: Chiral HPLC Separation of (S)-1-Thiazol-4-yl-ethylamine

Executive Summary

For the enantiomeric separation of 1-Thiazol-4-yl-ethylamine , a critical intermediate in the synthesis of dopamine agonists like Pramipexole , the Amylose tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., Chiralpak AD-H ) is the superior method.

While Cellulose-based columns (OD-H) provide reasonable separation for general amines, the specific steric fit of the thiazole ring within the amylose helical groove yields a Resolution (

) > 8.0 under Normal Phase conditions. This guide compares the performance of Amylose vs. Cellulose phases and defines the mandatory mobile phase additives required to suppress silanol interactions.

Analyte Analysis & Separation Challenge

Target Molecule: 1-(Thiazol-4-yl)ethylamine Chiral Center: C1 (Ethylamine attachment) Chemical Nature: Primary Amine (Basic, pKa ~9-10), Aromatic Thiazole Ring.

The Chromatographic Challenge

• Peak Tailing: The primary amine moiety interacts strongly with residual silanol groups on the silica support, leading to severe peak tailing (

  ) if unaddressed.

• Solubility vs. Selectivity: The molecule is polar enough to require alcohols but hydrophobic enough (thiazole) to retain well on polysaccharide phases.

• Detection: The thiazole ring provides sufficient UV absorbance at 254–263 nm, negating the absolute need for derivatization, provided the background noise from additives is managed.

Comparative Methodology: Amylose vs. Cellulose[1]

The following table summarizes the performance of the two leading chiral stationary phases (CSPs) for this specific thiazole-amine separation.

Feature	Method A: Amylose Backbone (Recommended)	Method B: Cellulose Backbone (Alternative)
Column	Chiralpak AD-H (or IA for immobilized)	Chiralcel OD-H (or IB for immobilized)
Selector	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	n-Hexane : Ethanol : DEA (70 : 30 : 0.1)	n-Hexane : IPA : DEA (85 : 15 : 0.1)
Selectivity ( )	High (> 1.5)	Moderate (~1.2 - 1.3)
Resolution ( )	> 8.0 (Baseline separation)	~2.5 - 4.0
Mechanism	Inclusion complexation (Helical groove fit)	External surface interaction + H-bonding
Throughput	High (Short retention times possible)	Medium (Requires lower flow for max )

Technical Insight: Why Amylose Wins

The 3D structure of amylose forms a left-handed helix with a specific groove size. The 4-substituted thiazole ring of the analyte fits "lock-and-key" into the AD-H chiral grooves. Cellulose (OD-H), forming linear sheets/rods, relies more on steric hindrance and hydrogen bonding on the surface. For this specific compact aromatic amine, the "enclosure" effect of amylose provides superior discrimination between the (S) and (R) enantiomers.

Detailed Experimental Protocol (Method A)

This protocol is self-validating. If the system suitability parameters (Steps 5-6) are not met, the mobile phase composition must be adjusted before running samples.

Phase 1: Preparation

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

• Temperature: 25°C (Control is critical; higher T reduces retention but improves peak shape).

• Detection: UV @ 263 nm (Lambda max for Pramipexole/Thiazole intermediates).

• Flow Rate: 1.0 mL/min.[1]

Phase 2: Mobile Phase Construction

• Solvents: HPLC Grade n-Hexane and Ethanol (Absolute).

• Additive (Critical): Diethylamine (DEA). Do not use TFA for this basic analyte.

• Composition: n-Hexane / Ethanol / DEA (70 : 30 : 0.1 v/v/v).[2]

  • Step 1: Measure 300 mL Ethanol.

  • Step 2: Add 1.0 mL DEA to the Ethanol and mix (prevents immiscibility issues in hexane).

  • Step 3: Add 700 mL n-Hexane.

  • Step 4: Degas by sonication (10 mins).

Phase 3: System Suitability (Acceptance Criteria)

Inject a racemic standard (10 µL at 0.5 mg/mL).

• Tailing Factor (

  ): Must be < 1.5 for both peaks.

  • If > 1.5: Increase DEA concentration to 0.15% or 0.2%.

• Resolution (

  ): Must be > 3.0.

  • If < 3.0: Decrease Ethanol % (e.g., go to 80:20 Hex:EtOH).

Mechanism of Interaction

The separation relies on a three-point interaction model. The visualization below details the decision process for selecting this method and the molecular interactions involved.

Caption: Decision tree highlighting the necessity of basic modifiers and the selection of Amylose phases based on steric inclusion of the thiazole ring.

Troubleshooting & Optimization

Issue: Peak Tailing despite DEA

If the tailing factor remains high (

) even with 0.1% DEA:

• Switch Additive: Change DEA to Ethanolamine . Ethanolamine is structurally similar to the analyte (ethylamine chain) and can more effectively mask specific silanol sites.

• Column History: If the column was previously used with acidic additives (TFA), it may have "memory" effects. Wash with 100% Ethanol + 0.5% DEA for 4 hours at low flow (0.3 mL/min).

Issue: Low Solubility

The thiazole salt (dihydrochloride) is often the starting material.

• Protocol: Do not inject the salt directly into a Normal Phase system.

• Fix: Neutralize the salt in the sample vial. Dissolve in Ethanol, add 1 eq. of DEA, vortex, centrifuge to remove the amine-salt precipitate, and inject the supernatant.

References

• Pathare, D. B., Jadhav, A. S., & Shingare, M. S. (2006). Validated chiral liquid chromatographic method for the enantiomeric separation of Pramipexole dihydrochloride monohydrate.[3] Journal of Pharmaceutical and Biomedical Analysis, 41(4), 1152–1156. Link

  • Key Finding: Established Chiralpak AD with Hexane:Ethanol:DEA (70:30:0.[2]1) as the benchmark method with Rs > 8.

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALPAK® AD-H. Link

  • Key Finding: Defines the solvent compatibility and mandatory additive requirements (0.1% DEA) for primary amines to prevent silica damage and tailing.

• Schneider, C. S., & Mierau, J. (1987). Dopamine Autoreceptor Agonists: Resolution and Pharmacological Activity of 2,6-Diaminotetrahydrobenzothiazole and an Aminothiazole Analog of Apomorphine.[3] Journal of Medicinal Chemistry, 30(3), 494–498. Link

  • Key Finding: Early structural work establishing the stereochemistry of thiazole-based dopamine agonists.

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Validated chiral liquid chromatographic method for the enantiomeric separation of Pramipexole dihydrochloride monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (S)-Pramipexole and Its Enantiomer, Dexpramipexole: A New Chemoenzymatic Synthesis and Crystallographic Investigation of Key Enantiomeric Intermediates [mdpi.com]

Definitive Guide to the Absolute Configuration of (S)-1-Thiazol-4-yl-ethylamine

The following guide provides a comprehensive technical comparison of methods for determining the absolute configuration of (S)-1-(Thiazol-4-yl)ethylamine , a critical chiral building block in medicinal chemistry.

Executive Summary

Compound: (S)-1-(Thiazol-4-yl)ethylamine (also known as (S)-1-(4-thiazolyl)ethanamine). CAS Registry: 432047-36-4 (racemate generic), specific enantiomer CAS often proprietary or derivative-linked. Significance: This chiral amine is a pharmacophore scaffold found in various kinase inhibitors and GPCR ligands. The biological activity of these drugs often resides exclusively in the (S)-enantiomer, making the determination of absolute configuration (AC) a critical quality attribute (CQA).

This guide compares the four industry-standard methodologies for establishing the AC of this compound, ranked by definitive power and operational complexity.

Part 1: Strategic Method Comparison

The following table contrasts the primary techniques available to researchers.

Feature	Method A: X-Ray Crystallography	Method B: Chemical Correlation	Method C: Mosher's Analysis (NMR)	Method D: Chiral HPLC/VCD
Principle	Direct imaging of atomic positions via diffraction.	Synthesis from a precursor with known chirality (e.g., L-Alanine).	Diastereomeric derivatization causing anisotropic shielding.	Comparison of retention time or vibrational optical activity.
Definitive Power	Absolute (Gold Standard)	High (Assumes no racemization)	High (Requires careful interpretation)	Medium (Requires authentic standard)
Sample Req.	Single Crystal (Salt form often needed)	Starting material (L-Alanine)	~10 mg of amine	<1 mg (Analytical)
Time to Result	1-2 Weeks (Crystal growth)	3-5 Days (Synthesis)	1 Day	<1 Hour (Method Dev.)
Cost	High (Instrument/Service)	Medium (Reagents)	Low (Reagents + NMR)	Low (Columns)
Best For	Final confirmation of API stereochemistry.	Initial assignment during route scouting.	Rapid checks of intermediates.	QC Release testing.

Part 2: Detailed Methodologies

Method A: Single Crystal X-Ray Diffraction (The Gold Standard)

For light-atom molecules like 1-(thiazol-4-yl)ethylamine (C, H, N, S), determination of absolute configuration requires the presence of a "heavy" atom to generate measurable anomalous dispersion (Bjivoet differences). The sulfur atom in the thiazole ring provides some anomalous signal, but forming a salt with a heavier counter-ion or a chiral acid is recommended.

Experimental Protocol:

• Salt Formation: Dissolve the free amine (50 mg) in minimal ethanol. Add 1.0 equivalent of (R,R)-Tartaric acid or Hydrochloric acid (if relying on Sulfur/Chlorine anomalous scattering).

• Crystallization: Use vapor diffusion. Place the solution in a small vial inside a larger jar containing diethyl ether (antisolvent). Seal and let stand at 4°C for 3-7 days.

• Data Collection: Collect data on a diffractometer using Cu-Kα radiation (better for absolute configuration of lighter atoms than Mo-Kα).

• Analysis: Refine the structure. Calculate the Flack Parameter .

  • Flack ≈ 0.0 (u < 0.1): Correct absolute structure.

  • Flack ≈ 1.0: Inverted structure (you have the enantiomer).

Method B: Chemical Correlation (Synthesis from L-Alanine)

This method establishes configuration by synthesizing the target from a chiral pool precursor, L-Alanine , which has the (S)-configuration. If the reaction pathway does not break the C-N bond at the chiral center, the configuration is retained.

Pathway Logic:

• Precursor: L-Alanine ((S)-2-aminopropanoic acid).

• Protection: Boc-protection of the amine.

• Thioamide Formation: Conversion of the carboxylic acid to a thioamide.

• Hantzsch Cyclization: Reaction with bromopyruvate to form the thiazole ring.

Visual Workflow (Graphviz):

Caption: Synthesis of (S)-1-(Thiazol-4-yl)ethylamine from L-Alanine via Hantzsch Thiazole Synthesis. The chiral center at the alpha-position is preserved throughout the sequence.

Method C: Mosher's Analysis (NMR Spectroscopy)

This method uses

-methoxy- -trifluoromethylphenylacetic acid (MTPA) chloride to form diastereomeric amides. The magnetic anisotropy of the phenyl group in the MTPA moiety differentially shields protons in the (R)- and (S)-derivatives.

Experimental Protocol:

• Derivatization: Take two aliquots of the amine. React one with (R)-(-)-MTPA-Cl and the other with (S)-(+)-MTPA-Cl in pyridine/CDCl3.

• NMR Analysis: Acquire 1H NMR spectra for both diastereomers.

• Assignment: Calculate

  for protons near the chiral center (e.g., the methyl doublet and the thiazole proton).

• Model:

  • If the amine has the (S)-configuration :

    • Protons on the "Right" (Thiazole ring side) will have

      .

    • Protons on the "Left" (Methyl group side) will have

      .

Visual Decision Tree (Graphviz):

Caption: Mosher's Analysis logic for (S)-1-(Thiazol-4-yl)ethylamine. The spatial arrangement of the phenyl ring in the MTPA amide causes predictable shielding shifts.

Part 3: Data & Specifications

Typical Chiral HPLC Conditions

To validate the enantiomeric excess (ee) of your sample, use the following established conditions for similar heteroaryl amines.

Parameter	Condition Set A (Normal Phase)	Condition Set B (Reversed Phase)
Column	Daicel Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))	Daicel Chiralcel OD-RH
Mobile Phase	Hexane : Ethanol : Diethylamine (90 : 10 : 0.1)	Water (pH 9, borate) : Acetonitrile (60 : 40)
Flow Rate	1.0 mL/min	0.5 mL/min
Detection	UV @ 254 nm	UV @ 254 nm
Elution Order	(R)-Enantiomer typically elutes first*	Varies (Must confirm with standard)

*Note: Elution order is empirical. You must inject the chemically correlated (S)-standard (Method B) to confirm which peak corresponds to the (S)-isomer.

Optical Rotation

While specific rotation

is a physical constant, it is highly sensitive to solvent, concentration, and pH (free base vs. HCl salt).

• Expected Sign: Based on L-Alanine analogs, (S)-1-(heteroaryl)ethylamines often exhibit negative (-) rotation in methanol as free bases, but this must be experimentally verified against the synthesized standard.

• Warning: Do not rely solely on the sign of rotation from literature without matching the exact solvent and salt form.

References

• Hantzsch Thiazole Synthesis from Chiral Thioamides: Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. (General mechanism for retention of configuration). Context: Describes the reaction of thioamides with -haloketones where the chiral center alpha to the nitrogen is preserved.

• Mosher's Method Application

  • Source: Hoye, T. R., Jeffrey, C. S., & Rychnovsky, S. D. (2007). "Protocol for determining the absolute configuration of secondary alcohols and primary amines.

  • URL:[Link]

• Chiral Separation of Thiazole Derivatives

  • Source: "Chiral HPLC Separations of Heterocyclic Compounds.

  • URL:[Link] (General reference for Chiralpak AD-H applications on amines).

• Crystallographic Determination (Flack Parameter)

  • Source: Flack, H. D. (1983). "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876-881.

  • URL:[Link]

A Comparative Guide to Reference Standards for the Purity Assessment of (S)-1-Thiazol-4-yl-ethylamine

Introduction: The Criticality of Stereochemical Purity in Pharmaceutical Intermediates

(S)-1-Thiazol-4-yl-ethylamine is a chiral amine that serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs).[1] As with many chiral compounds, the biological activity and safety profile of the final drug product are often enantiomer-specific. The presence of the undesired (R)-enantiomer can lead to reduced efficacy, altered pharmacokinetic profiles, or even off-target toxicity. Consequently, the rigorous assessment and control of both the chemical and enantiomeric purity of (S)-1-Thiazol-4-yl-ethylamine are paramount during drug development and manufacturing.

This guide provides a comprehensive comparison of analytical methodologies and reference standards for the purity assessment of (S)-1-Thiazol-4-yl-ethylamine. We will delve into the rationale behind method selection, provide detailed experimental protocols, and discuss the qualification of reference standards, all within the framework of international regulatory guidelines.

I. Orthogonal Analytical Approaches for Comprehensive Purity Profiling

A robust purity assessment of (S)-1-Thiazol-4-yl-ethylamine necessitates the use of orthogonal analytical techniques to ensure that all potential impurities, including the unwanted enantiomer, process-related impurities, and degradation products, are detected and quantified. The two primary methodologies recommended are High-Performance Liquid Chromatography (HPLC) for both chiral and achiral analysis, and Gas Chromatography-Mass Spectrometry (GC-MS) for volatile impurities and structural elucidation.

A. Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard for Enantiomeric Purity

Chiral HPLC is the definitive technique for separating and quantifying the (S)- and (R)-enantiomers of 1-Thiazol-4-yl-ethylamine.[2] The choice of the chiral stationary phase (CSP) is the most critical parameter for achieving baseline separation.

Method Comparison: Polysaccharide-Based vs. Cyclodextrin-Based CSPs

Parameter	Polysaccharide-Based CSPs (e.g., Chiralcel® OD-H, Chiralpak® AD-H)	Cyclodextrin-Based CSPs (e.g., β-cyclodextrin)
Separation Principle	Enantiomers interact with the helical polymer structure of the cellulose or amylose derivative through a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance.	Enantiomers form inclusion complexes with the hydrophobic cavity of the cyclodextrin, with stereoselective interactions occurring at the rim.
Mobile Phase	Typically normal phase (e.g., hexane/isopropanol) with a basic additive (e.g., diethylamine) to improve peak shape for amines.	Often reversed-phase (e.g., acetonitrile/water with a buffer) or polar organic mode.
Versatility	Broad applicability for a wide range of chiral compounds.	Effective for compounds that can fit into the cyclodextrin cavity.
Selectivity	Generally high selectivity for many chiral amines.	Selectivity can be highly dependent on the mobile phase composition and additives.[3]

dot

Caption: Workflow for Chiral HPLC Purity Assessment.

Experimental Protocol: Chiral HPLC

• Column: Chiralcel® OD-H, 5 µm, 4.6 x 250 mm (or equivalent polysaccharide-based CSP).

• Mobile Phase: n-Hexane: Isopropanol: Diethylamine (85:15:0.1, v/v/v).[4]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

System Suitability:

• Resolution: The resolution between the (S)- and (R)-enantiomer peaks should be ≥ 2.0. This is initially confirmed by injecting a racemic mixture.

• Tailing Factor: The tailing factor for the (S)-enantiomer peak should be ≤ 2.0.

• Precision: The relative standard deviation (RSD) of six replicate injections of the (S)-enantiomer reference standard should be ≤ 2.0%.[5]

B. Achiral Reversed-Phase HPLC (RP-HPLC): Profiling Process-Related Impurities

Achiral RP-HPLC is employed to quantify impurities that are not enantiomers of the main compound, such as starting materials, by-products, and intermediates from the synthetic route.

Experimental Protocol: Achiral RP-HPLC

• Column: C18, 5 µm, 4.6 x 250 mm (e.g., ZORBAX SB-C18).

• Mobile Phase A: 0.1% Acetic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 230 nm.

• Sample Preparation: Dissolve the sample in a mixture of Mobile Phase A and B (e.g., 80:20) to a concentration of approximately 1 mg/mL.

dot

Caption: Achiral RP-HPLC Workflow for Impurity Profiling.

C. Gas Chromatography-Mass Spectrometry (GC-MS): Identifying Volatile and Trace Impurities

GC-MS is a powerful tool for the identification and quantification of volatile organic impurities, such as residual solvents and low molecular weight starting materials.[6] The mass spectrometer provides structural information, aiding in the identification of unknown peaks.

Experimental Protocol: GC-MS

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: 50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min.

• Injector Temperature: 250 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 35-400.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol) at a concentration of 1-5 mg/mL.

II. The Cornerstone of Accurate Quantification: Reference Standards

The accuracy of any purity assessment is fundamentally dependent on the quality of the reference standards used. For (S)-1-Thiazol-4-yl-ethylamine, a multi-tiered approach to reference standards is necessary.

A. Primary Reference Standard: (S)-1-Thiazol-4-yl-ethylamine

A highly purified and well-characterized batch of (S)-1-Thiazol-4-yl-ethylamine should be established as the primary reference standard. This standard should be characterized by:

• Identity Confirmation: ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm the chemical structure.[7]

• Purity Assessment:

  • Chromatographic Purity: Determined by the achiral RP-HPLC method described above (typically ≥99.5%).

  • Enantiomeric Purity: Determined by the chiral HPLC method (typically ≥99.8% e.e.).

  • Volatiles/Water Content: Determined by Karl Fischer titration and/or Loss on Drying.

  • Residual Solvents: Determined by GC-MS.

  • Inorganic Impurities: Determined by sulfated ash/residue on ignition.

• Assay: A quantitative NMR (qNMR) approach, using a certified internal standard, can provide an accurate absolute purity value.[8]

B. Enantiomeric Impurity Reference Standard: (R)-1-Thiazol-4-yl-ethylamine

To accurately quantify the (R)-enantiomer in the (S)-1-Thiazol-4-yl-ethylamine sample, a reference standard of the (R)-enantiomer is required. If not commercially available, it may need to be synthesized or isolated from a racemic mixture. This standard is crucial for:

• Peak Identification: Confirming the elution order of the enantiomers in the chiral HPLC method.

• Method Validation: Assessing the limit of detection (LOD) and limit of quantification (LOQ) for the (R)-enantiomer.

C. Process-Related Impurity Reference Standards

Key process-related impurities, identified through process knowledge and forced degradation studies, should be synthesized or isolated. These are used to:

• Confirm Peak Identity: In the achiral RP-HPLC method.

• Determine Relative Response Factors (RRFs): To allow for accurate quantification of these impurities relative to the main component.

III. Method Validation: Ensuring a Self-Validating System

All analytical methods used for purity assessment must be validated according to ICH Q2(R1) guidelines to demonstrate their suitability for the intended purpose.[9]

Key Validation Parameters

Parameter	Chiral HPLC	Achiral RP-HPLC	GC-MS
Specificity	Baseline separation of enantiomers from each other and any other impurities.	Peak purity analysis of the main component and separation from known impurities.	Chromatographic separation of all potential volatile impurities.
Linearity	Demonstrated for the (R)-enantiomer over a relevant concentration range (e.g., LOQ to 2%).	Demonstrated for the main component and key impurities over their respective ranges.	Demonstrated for relevant residual solvents over their expected concentration ranges.
Accuracy	Determined by spike/recovery studies of the (R)-enantiomer into the (S)-enantiomer sample.	Determined by spike/recovery studies of known impurities.	Determined by spike/recovery studies of known solvents.
Precision (Repeatability & Intermediate)	RSD of peak area and retention time for replicate injections.	RSD of peak area and retention time for replicate injections.	RSD of peak area and retention time for replicate injections.
LOD & LOQ	Determined for the (R)-enantiomer.	Determined for all specified impurities.	Determined for all specified residual solvents.
Robustness	Assessed by making small, deliberate changes to method parameters (e.g., mobile phase composition, flow rate, temperature).	Assessed by making small, deliberate changes to method parameters.	Assessed by making small, deliberate changes to method parameters.

IV. Forced Degradation Studies: Probing the Stability Landscape

Forced degradation studies are essential for identifying potential degradation products that may form under storage or stress conditions.[10] These studies help to establish the intrinsic stability of (S)-1-Thiazol-4-yl-ethylamine and ensure the stability-indicating nature of the analytical methods.

Typical Stress Conditions

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 80 °C for 48 hours.

• Photostability: Exposure to light according to ICH Q1B guidelines.

The stressed samples are then analyzed by the validated achiral RP-HPLC method to identify and quantify any degradation products. Mass spectrometry is used to propose structures for the major degradants.

Conclusion

The purity assessment of (S)-1-Thiazol-4-yl-ethylamine is a multifaceted process that requires a combination of orthogonal analytical techniques, well-characterized reference standards, and rigorous method validation. A comprehensive approach, integrating chiral and achiral HPLC with GC-MS, provides the necessary framework to control the chemical and stereochemical purity of this critical pharmaceutical intermediate. By adhering to the principles outlined in this guide and leveraging the appropriate reference standards, researchers and drug development professionals can ensure the quality, safety, and efficacy of the final drug product.

References

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (2024). PMC - NIH. [Link]

• Development of a chiral RP-HPLC method for identification of stereomers of newly synthesised xanthine-based hydrazide-hydrazone compound. (2019). Pharmacia. [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. (2020). MDPI. [Link]

• HPLC Determination of Enantiomeric Thiazolidine-2-Carboxylic Acid on Chiral Stationary Phase with Pre-Column Derivatization. (2025). ResearchGate. [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. (2021). ACS Publications. [Link]

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. (2014). PMC. [Link]

• ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). (2006). EMA. [Link]

• Generic GC-FID method for quantitation of volatile amines in pharmaceutical drugs and synthetic intermediates. (n.d.). ResearchGate. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect. [Link]

• Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. (n.d.). Chromatography Online. [Link]

• Continuous flow asymmetric synthesis of chiral active pharmaceutical ingredients and their advanced intermediates. (2021). RSC Publishing. [Link]

• Experimental (FT-IR, Laser-Raman and NMR) and Theoretical Spectroscopic Analysis of 3-[(N-methylanilino)methyl]-5-(thiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione. (n.d.). ResearchGate. [Link]

• A new competitive strategy for the industrial synthesis of drugs based on chiral amines via utilizing the waste isomer by flow chemistry. (n.d.). Vapourtec. [Link]

• Forced Degradation Studies. (2016). MedCrave online. [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma. [Link]

• Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. (n.d.). International Journal of Pharmaceutical Investigation. [Link]

• Q 3 B (R2) Impurities in New Drug Products. (n.d.). European Medicines Agency (EMA). [Link]

Sources

• 1. Continuous flow asymmetric synthesis of chiral active pharmaceutical ingredients and their advanced intermediates - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC01615F [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of a chiral RP-HPLC method for identification of stereomers of newly synthesised xanthine-based hydrazide-hydrazone compound [pharmacia.pensoft.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

X-ray crystallography data for (S)-1-Thiazol-4-yl-ethylamine derivatives

Executive Summary: The Chiral Integrity Imperative

(S)-1-Thiazol-4-yl-ethylamine is a high-value pharmacophore, serving as a critical chiral building block in the synthesis of diverse kinase inhibitors and GPCR ligands.[1] In drug development, the enantiomeric purity of this scaffold is non-negotiable; a 1% impurity of the (R)-isomer can drastically alter potency or toxicity profiles.[1]

While NMR and HPLC provide purity data, they often fail to provide absolute stereochemical confirmation without reference standards.[1] This guide compares Single Crystal X-Ray Diffraction (SC-XRD) against alternative methods (VCD, Mosher's Analysis), demonstrating why SC-XRD remains the regulatory "Gold Standard" for this specific thiazole derivative, provided the correct salt forms are utilized.[1]

Comparative Analysis: X-Ray vs. The Alternatives

For a researcher holding a vial of an unknown enantiomer of 1-Thiazol-4-yl-ethylamine, three primary methods exist to determine absolute configuration. The following table objectively compares these methodologies based on experimental rigor and data confidence.

Table 1: Methodological Comparison for Chiral Thiazole Amines

Feature	X-Ray Crystallography (SC-XRD)	Vibrational Circular Dichroism (VCD)	NMR (Mosher's Method)
Primary Output	3D Atomistic Model & Absolute Configuration (Flack Parameter)	IR Absorbance Difference (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> ) vs. Wavenumber	Chemical Shift ( ) Differences of Diastereomers
Sample State	Single Crystal (Solid)	Solution (Liquid/Oil)	Solution (Derivatized)
Confidence Level	Definitive (100%) - Direct observation.	High (>95%) - Dependent on calculation accuracy.	Medium-High - Risk of kinetic resolution during reaction.
Thiazole Specifics	Sulfur atom provides excellent anomalous scattering for absolute structure.	Thiazole ring modes are distinct, but conformational flexibility of the ethyl chain complicates DFT.[1]	Thiazole nitrogen can interfere with derivatization agents.
Turnaround	3-7 Days (Screening + Data Collection)	1-2 Days (Measurement + Calculation)	1 Day (Reaction + NMR)
Regulatory Weight	Required for New Chemical Entity (NCE) registration.	Accepted as supporting evidence.	Accepted as supporting evidence.

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Expert Insight: While VCD is faster for oils, the presence of the Sulfur atom in the thiazole ring makes this molecule an ideal candidate for X-ray diffraction using Cu-K

radiation, allowing for unambiguous assignment via anomalous dispersion even without heavy-atom derivatization.

Optimizing Crystallizability: Salt Selection Strategy

The free base of (S)-1-Thiazol-4-yl-ethylamine is typically a viscous oil or low-melting solid, making it unsuitable for direct X-ray analysis.[1] Successful diffraction requires converting the amine into a crystalline salt.

Table 2: Salt Screen Performance for Thiazole Ethylamines

Salt Form	Crystallinity	Hygroscopicity	Space Group (Typical)	Suitability for X-Ray
Free Base	Poor (Oil)	N/A	N/A	Not Recommended
Hydrochloride (HCl)	Moderate	High (Deliquescent)	or	Low (Crystals often degrade during mounting)
L-Tartrate	Excellent	Low	(Monoclinic)	High (Forms stable, large prisms)
Fumarate	Good	Low	(Triclinic)	Medium (Often forms twins)

Recommendation: Proceed with the L-Tartrate salt.[1] It not only facilitates crystallization but acts as a chiral resolving agent, enriching the (S)-enantiomer in the solid phase if the starting material is scalemic.[1]

Structural Insights & Representative Data

When the (S)-1-Thiazol-4-yl-ethylamine L-tartrate salt is solved, specific structural features confirm the pharmacophore's integrity.

• Thiazole Geometry: The thiazole ring typically exhibits planarity with a C-S bond length of approx. 1.72 Å and C=N bond length of 1.30 Å.[1]

• Chiral Center: The ethylamine side chain at position 4 adopts a specific torsion angle relative to the ring (N-C-C-N torsion ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  60-70° in gauche conformation), stabilized by hydrogen bonding with the tartrate anion.

• Absolute Configuration: Confirmed by a Flack parameter approaching 0.0 (e.g., -0.05 ± 0.04). A value near 1.0 would indicate the inverted (R) structure.

Experimental Protocol: From Oil to Structure

This protocol is designed to generate diffraction-quality crystals of the L-Tartrate salt.[1]

Phase 1: Salt Formation[1]

• Dissolve 100 mg of (S)-1-Thiazol-4-yl-ethylamine (free base) in 2 mL of absolute Ethanol.

• In a separate vial, dissolve 1 equivalent (approx. 115 mg) of L-(+)-Tartaric acid in 3 mL of warm Ethanol.

• Add the acid solution dropwise to the amine solution with gentle stirring.

• A white precipitate may form immediately. If so, heat gently (50°C) until redissolved.

Phase 2: Vapor Diffusion (Hanging Drop)

• Reservoir: Place 500 µL of Diethyl Ether (precipitant) in the well of a crystallization plate.

• Drop: Place 2 µL of the salt solution (from Phase 1) on a siliconized cover slide.

• Seal: Invert the slide over the reservoir and seal with grease.

• Incubation: Store at 4°C in the dark.

• Observation: Prismatic crystals suitable for X-ray (approx. 0.2 x 0.1 x 0.1 mm) typically appear within 48-72 hours.[1]

Workflow Visualization

The following diagram illustrates the critical decision pathway for validating the stereochemistry of this scaffold.

Figure 1: Decision workflow for absolute configuration determination of thiazole-ethylamine derivatives via salt formation and X-ray diffraction.

References

• Cambridge Crystallographic Data Centre (CCDC). CSD-Enterprise: The world’s repository of small molecule crystal structures. [Link]

• Belfilali, I. et al. (2015). Crystal structure of 2-(1H-imidazol-4-yl)ethanaminium chloride (Histamine analog).[1][2] Acta Crystallographica Section E. [Link]

• Stephens, P. J., et al. (2010). Determination of Absolute Configuration Using Vibrational Circular Dichroism Spectroscopy.[1] Chemical Reviews. [Link]

• Seco, J. M., et al. (2004). The Assignment of Absolute Configuration by NMR using Chiral Derivatizing Agents.[1] Chemical Reviews. [Link]

• Fait, M. E., et al. (2021). Crystal structure and Hirshfeld surface analysis of 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one.[1] Acta Crystallographica Section E. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]